Cas no 1060810-76-5 (Methyl 4-hydroxy-6-(trifluoromethyl)picolinate)

• Product Name: Methyl 4-hydroxy-6-(trifluoromethyl)picolinate
• CAS No: 1060810-76-5
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 2624058
• PubChem ID: 72211955
• Update Time: 2025-10-31

Methyl 4-hydroxy-6-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• DTXSID401191800
• 1060810-76-5
• METHYL 4-HYDROXY-6-(TRIFLUOROMETHYL)PICOLINATE
• AB67192
• Methyl 4-hydroxy-6-(trifluoromethyl)-2-pyridinecarboxylate
• Methyl 4-hydroxy-6-(trifluoromethyl)picolinate

• Inchi： 1S/C8H6F3NO3/c1-15-7(14)5-2-4(13)3-6(12-5)8(9,10)11/h2-3H,1H3,(H,12,13)
• InChI Key： LCOBQFIHSUVKPE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C=C(C(=O)OC)N1)=O)(F)F

Computed Properties

• Exact Mass: 221.02997754Da
• Monoisotopic Mass: 221.02997754Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.4Ų

Additional information on Methyl 4-hydroxy-6-(trifluoromethyl)picolinate

Comprehensive Overview of Methyl 4-hydroxy-6-(trifluoromethyl)picolinate (CAS No. 1060810-76-5)

Methyl 4-hydroxy-6-(trifluoromethyl)picolinate (CAS No. 1060810-76-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique trifluoromethyl and picolinate functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining a hydroxy group and a methyl ester, makes it a valuable building block for designing novel molecules with enhanced biological activity and stability.

In recent years, the demand for fluorinated compounds like Methyl 4-hydroxy-6-(trifluoromethyl)picolinate has surged due to their exceptional properties, such as increased lipophilicity and metabolic stability. These attributes are particularly sought after in the development of next-generation pharmaceuticals and crop protection agents. Researchers are actively exploring its potential in creating targeted therapies for diseases where traditional treatments have shown limitations. Additionally, its role in sustainable agriculture aligns with the global push for eco-friendly solutions.

The synthesis of Methyl 4-hydroxy-6-(trifluoromethyl)picolinate involves advanced organic synthesis techniques, including catalyzed reactions and protective group strategies. Its CAS No. 1060810-76-5 is frequently referenced in patent literature and academic journals, highlighting its importance in drug discovery pipelines. The compound’s trifluoromethyl group is a key feature, as it often enhances the bioavailability and binding affinity of molecules, making it a hotspot for medicinal chemistry innovations.

From an industrial perspective, Methyl 4-hydroxy-6-(trifluoromethyl)picolinate is produced under stringent quality controls to meet the requirements of GMP standards. Its applications extend beyond pharmaceuticals, including use in advanced materials and specialty chemicals. The compound’s stability under various conditions makes it suitable for long-term storage and global distribution, addressing the needs of multinational research collaborations.

Environmental and safety considerations are paramount when handling Methyl 4-hydroxy-6-(trifluoromethyl)picolinate. While it is not classified as hazardous, proper laboratory practices and waste disposal protocols must be followed to minimize ecological impact. The compound’s biodegradability and low toxicity profile are often highlighted in regulatory submissions, reinforcing its suitability for large-scale applications.

Looking ahead, Methyl 4-hydroxy-6-(trifluoromethyl)picolinate is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture. Its integration into green chemistry initiatives and precision medicine frameworks underscores its relevance in modern scientific endeavors. As research continues to uncover new applications, this compound is expected to remain at the forefront of innovation-driven industries.

For researchers and industry professionals, understanding the properties and applications of Methyl 4-hydroxy-6-(trifluoromethyl)picolinate (CAS No. 1060810-76-5) is essential. Its multifaceted utility and alignment with global trends in science and technology make it a compound worth watching in the coming years.